![molecular formula C8H11ClN2O2S B2621751 Methyl 4,5,6,7-tetrahydro-[1,3]thiazolo[4,5-c]pyridine-2-carboxylate;hydrochloride CAS No. 2193059-05-9](/img/structure/B2621751.png)
Methyl 4,5,6,7-tetrahydro-[1,3]thiazolo[4,5-c]pyridine-2-carboxylate;hydrochloride
Description
“Methyl 4,5,6,7-tetrahydro-[1,3]thiazolo[4,5-c]pyridine-2-carboxylate;hydrochloride” is a research chemical used in the preparation of thiazolopyridine and tetrahydrothiazolopyridine derivatives .
Molecular Structure Analysis
The molecular formula of this compound is C8H10N2O2S·HCl . The InChI code is 1S/C7H12N3S/c1-10-3-2-5-6 (4-10)11-7 (8)9-5/h11H,2-4H2,1H3, (H2,8,9) .Physical And Chemical Properties Analysis
This compound appears as a light orange to yellow to green powder or crystal . The molecular weight is 234.70 .Scientific Research Applications
Pharmaceutical Development
This compound is often explored in the development of new pharmaceuticals due to its potential bioactive properties. Researchers investigate its efficacy as a lead compound for designing drugs targeting various diseases, including bacterial infections and neurological disorders .
Antimicrobial Agents
Given its structural characteristics, this compound is studied for its antimicrobial properties. It has shown promise in inhibiting the growth of certain bacteria and fungi, making it a candidate for developing new antimicrobial agents .
Neuroprotective Studies
Researchers are interested in this compound for its potential neuroprotective effects. Studies focus on its ability to protect nerve cells from damage, which could be beneficial in treating neurodegenerative diseases like Alzheimer’s and Parkinson’s .
Enzyme Inhibition
This compound is also investigated for its role as an enzyme inhibitor. It can potentially inhibit specific enzymes involved in disease pathways, making it a valuable tool in biochemical research and drug development .
Cancer Research
In cancer research, this compound is explored for its potential anti-cancer properties. Researchers study its effects on cancer cell proliferation and apoptosis, aiming to develop new cancer therapies .
Chemical Biology
In the field of chemical biology, this compound is used to study biological processes at the molecular level. Its unique structure allows researchers to probe interactions within cells and understand complex biochemical pathways .
These applications highlight the versatility and potential of methyl 4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-2-carboxylate hydrochloride in various scientific research fields. If you need more detailed information on any specific application, feel free to ask!
properties
IUPAC Name |
methyl 4,5,6,7-tetrahydro-[1,3]thiazolo[4,5-c]pyridine-2-carboxylate;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2O2S.ClH/c1-12-8(11)7-10-5-4-9-3-2-6(5)13-7;/h9H,2-4H2,1H3;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZIYKURAVJUWVMB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=NC2=C(S1)CCNC2.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11ClN2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.70 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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